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Compound of Interest

Compound Name: Allyltrimethylsilane

Cat. No.: B147118 Get Quote

An In-depth Technical Guide to Allyltrimethylsilane Safety and Handling

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety protocols and handling precautions for chemical reagents is paramount. This guide

provides a comprehensive overview of the safe handling of Allyltrimethylsilane (CAS No.

762-72-1), a versatile reagent used in organic synthesis.

Chemical and Physical Properties
Allyltrimethylsilane is a colorless, highly flammable liquid.[1] A summary of its key physical

and chemical properties is provided in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C6H14Si [2][3][4]

Molecular Weight 114.26 g/mol [2]

Appearance Clear, colorless liquid

Boiling Point 84-88 °C

Density 0.719 g/mL at 25 °C

Flash Point -9 °C (45 °F)

Refractive Index n20/D 1.407

Vapor Pressure 82 hPa at 25 °C

Water Solubility Insoluble

Solubility in Organic Solvents
Freely soluble in all organic

solvents

Storage Temperature 2-8°C

Hazard Identification and Classification
Allyltrimethylsilane is classified as a hazardous substance. It is crucial to understand its

potential dangers to ensure safe handling.
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Hazard Class GHS Classification Signal Word
Hazard
Statement(s)

Flammable Liquids Category 2 Danger

H225: Highly

flammable liquid and

vapor.

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation.

Serious Eye

Damage/Irritation
Category 2A Warning

H319: Causes serious

eye irritation.

Specific target organ

toxicity — single

exposure

Category 3

(Respiratory tract

irritation)

Warning
H335: May cause

respiratory irritation.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with

Allyltrimethylsilane.

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment must be worn when handling this

chemical.
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PPE Category Specification Rationale Source(s)

Eye Protection

Tightly fitting safety

goggles or a face

shield.

To protect eyes from

splashes.

Hand Protection

Chemical-

impermeable gloves

(e.g., Neoprene or

nitrile rubber).

To prevent skin

contact.

Body Protection

Fire/flame resistant

and impervious

clothing, such as a lab

coat.

To protect skin and

clothing from spills

and splashes.

Respiratory Protection

Use in a well-

ventilated area. If

inhalation risk is high,

use a NIOSH-certified

organic vapor

respirator.

To prevent inhalation

of vapors.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Avoid breathing vapors or mist.

Keep away from heat, sparks, open flames, and other ignition sources.

Use only non-sparking tools.
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Take precautionary measures against static discharge. Ground and bond containers and

receiving equipment.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from heat and sources of ignition.

Store away from oxidizing agents, strong acids, and strong bases.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Protocol Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with soap

and plenty of water. Seek

medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Seek

immediate medical attention.

Accidental Release Measures
In case of a spill, follow these procedures:

Evacuate Personnel: Remove all personnel from the affected area.

Eliminate Ignition Sources: Remove all sources of ignition.

Ventilate the Area: Ensure adequate ventilation.
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Containment: Contain the spillage with a non-combustible absorbent material (e.g., sand,

earth).

Collection: Collect the absorbed material using non-sparking tools and place it in a suitable

container for disposal.

Decontamination: Clean the spill area thoroughly.

Do not let the product enter drains.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical. Do

NOT use a water jet.

Specific Hazards: Highly flammable liquid and vapor. Vapors are heavier than air and may

travel to a source of ignition and flash back. Combustion may produce carbon oxides and

silicon oxides.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

clothing.

Experimental Protocols
While specific experimental protocols for toxicity are not publicly available in the provided

search results, the safe handling of Allyltrimethylsilane in a research context, such as in a

Hosomi-Sakurai reaction, involves a meticulous workflow.

Example: Hosomi-Sakurai Reaction Workflow
Preparation:

Ensure all glassware is dry.

Work under an inert atmosphere (e.g., nitrogen or argon).

The reaction is typically carried out at low temperatures (e.g., -78 °C).
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Reagent Addition:

To a solution of the aldehyde or ketone in an anhydrous solvent (e.g., CH₂Cl₂), a Lewis

acid (e.g., TiCl₄) is added.

Allyltrimethylsilane is then added dropwise to the reaction mixture.

Reaction Quenching and Workup:

The reaction is quenched with a suitable reagent, such as a saturated aqueous solution of

NH₄Cl.

The organic layer is separated, washed, dried, and concentrated.

Purification:

The crude product is purified by techniques such as flash chromatography.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of

Allyltrimethylsilane from acquisition to disposal.
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Safe Handling Workflow for Allyltrimethylsilane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b147118?utm_src=pdf-body-img
https://www.benchchem.com/product/b147118?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide is intended to provide comprehensive safety and handling information for

Allyltrimethylsilane. Always refer to the most current Safety Data Sheet (SDS) from your

supplier before use and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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